![molecular formula C17H16N4O2S B5775271 N-(3-methoxyphenyl)-N'-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]urea](/img/structure/B5775271.png)
N-(3-methoxyphenyl)-N'-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]urea
Description
N-(3-methoxyphenyl)-N'-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]urea, also known as MTU, is a chemical compound that has been extensively studied for its potential applications in scientific research. MTU is a thiadiazole derivative that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for various research studies.
Scientific Research Applications
Scientific Research and Development
This compound is used in scientific research and development . It’s a part of the ongoing research in the field of chemistry and materials science, contributing to the development of new materials and technologies.
Formulation of Mixtures and Re-packaging
The compound is used in the formulation of mixtures and re-packaging . This involves combining it with other substances to create a product with desired properties. The re-packaging process involves transferring the substance from its original container to another, which could be necessary for various reasons such as safety, convenience, or efficiency.
Manufacture of Machinery and Vehicles
This substance is used in the manufacture of machinery and vehicles . It could be used in the production of parts or as a component of the materials used in manufacturing.
Production of Plastic Products
The compound is used in the production of plastic products . It could be used as a monomer, a polymerization catalyst, a cross-linking agent, or a plasticizer, among other roles.
Production of Chemicals
This substance is used in the production of chemicals . It could be used as a reagent, a catalyst, a building block, or an additive in various chemical reactions and processes.
Production of Rubber Products
The compound is used in the production of rubber products . It could be used in the vulcanization process, as a filler, or as a plasticizer, among other roles.
Inkless Rewritable Paper
The compound has been used in the development of an eco-friendly inkless rewritable paper . This application shows great potential in anti-counterfeiting and information security.
properties
IUPAC Name |
1-(3-methoxyphenyl)-3-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O2S/c1-11-5-3-6-12(9-11)15-20-21-17(24-15)19-16(22)18-13-7-4-8-14(10-13)23-2/h3-10H,1-2H3,(H2,18,19,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWHDLPHDUKYVTR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NN=C(S2)NC(=O)NC3=CC(=CC=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Methoxyphenyl)-3-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]urea | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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